1,3,5(10)-ESTRATRIEN-3-OL-16,17-DIONE
1,3,5(10)-ESTRATRIEN-3-OL-16,17-DIONE
16-Ketoestrone is a 3-hydroxy steroid.
Brand Name:
Vulcanchem
CAS No.:
1228-73-5
VCID:
VC0072602
InChI:
InChI=1S/C18H20O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-15,19H,2,4,6-7,9H2,1H3/t13-,14-,15+,18+/m1/s1
SMILES:
CC12CCC3C(C1CC(=O)C2=O)CCC4=C3C=CC(=C4)O
Molecular Formula:
C18H20O3
Molecular Weight:
284.3 g/mol
1,3,5(10)-ESTRATRIEN-3-OL-16,17-DIONE
CAS No.: 1228-73-5
Main Products
VCID: VC0072602
Molecular Formula: C18H20O3
Molecular Weight: 284.3 g/mol
| CAS No. | 1228-73-5 |
|---|---|
| Product Name | 1,3,5(10)-ESTRATRIEN-3-OL-16,17-DIONE |
| Molecular Formula | C18H20O3 |
| Molecular Weight | 284.3 g/mol |
| IUPAC Name | (8R,9S,13S,14S)-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthrene-16,17-dione |
| Standard InChI | InChI=1S/C18H20O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-15,19H,2,4,6-7,9H2,1H3/t13-,14-,15+,18+/m1/s1 |
| Standard InChIKey | ANPHVANSJXDRTP-BSXFFOKHSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC(=O)C2=O)CCC4=C3C=CC(=C4)O |
| SMILES | CC12CCC3C(C1CC(=O)C2=O)CCC4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CCC3C(C1CC(=O)C2=O)CCC4=C3C=CC(=C4)O |
| Description | 16-Ketoestrone is a 3-hydroxy steroid. |
| Synonyms | 16-ketoestrone 16-oxoestrone 3-hydroxy-1,3,5(10)-estratriene-16,17-dione |
| PubChem Compound | 246876 |
| Last Modified | Nov 11 2021 |
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